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Compound of Interest

Compound Name: 3,5-Dimethylpyrazole

Cat. No.: B048361 Get Quote

An in-depth exploration of the synthesis, properties, and applications of a cornerstone

heterocyclic compound.

This technical guide provides a comprehensive overview of 3,5-Dimethylpyrazole (3,5-DMP),

a heterocyclic organic compound that has played a significant role in the advancement of

chemistry and various industrial applications since its discovery. From its initial synthesis in the

late 19th century to its modern-day uses, this document serves as a detailed resource for

researchers, scientists, and professionals in drug development.

Discovery and Historical Context
The history of 3,5-Dimethylpyrazole is intrinsically linked to the pioneering work of German

chemist Ludwig Knorr. In 1883, Knorr reported a novel method for synthesizing pyrazole

derivatives through the condensation of 1,3-dicarbonyl compounds with hydrazines.[1][2] This

reaction, now famously known as the Knorr Pyrazole Synthesis, became a foundational

method in heterocyclic chemistry and directly led to the first synthesis of 3,5-
Dimethylpyrazole.[1][3]

The synthesis of 3,5-Dimethylpyrazole is achieved through the reaction of acetylacetone (a

1,3-dicarbonyl compound) with hydrazine.[4][5] Early methods often utilized hydrazine sulfate

in an aqueous alkali solution, though later variations employed hydrazine hydrate, which can

sometimes result in a more vigorous reaction.[6][7] The fundamental principle of the Knorr

synthesis, however, has remained the cornerstone for the production of 3,5-Dimethylpyrazole
and its derivatives for over a century.
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Physicochemical Properties
3,5-Dimethylpyrazole is a white crystalline solid at room temperature, exhibiting a range of

well-defined physical and chemical properties that contribute to its versatility in various

applications.[4][8]

Property Value Reference

Molecular Formula C₅H₈N₂ [4]

Molecular Weight 96.13 g/mol [4][8]

Melting Point 105-108 °C [4][9]

Boiling Point 218 °C [8][9]

Density 1.027 g/cm³ [5][8]

Appearance White crystalline powder/solid [4][8]

Solubility

Soluble in various organic

solvents, sparingly soluble in

water.

[4]

CAS Number 67-51-6 [4][9]

Experimental Protocols for Synthesis
The synthesis of 3,5-Dimethylpyrazole is a classic example of the Knorr Pyrazole Synthesis.

Below are detailed methodologies for its preparation using both hydrazine sulfate and

hydrazine hydrate.

Synthesis using Hydrazine Sulfate and Acetylacetone
This method is often preferred due to the less violent nature of the reaction compared to using

hydrazine hydrate directly.[7]

Materials:

Hydrazine sulfate
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10% Sodium hydroxide solution

Acetylacetone (2,4-pentanedione)

Ether

Anhydrous potassium carbonate

Saturated sodium chloride solution

Petroleum ether (90-100°) for recrystallization

Procedure:

Dissolve 65 g (0.50 mole) of hydrazine sulfate in 400 ml of 10% sodium hydroxide in a 1-liter

round-bottomed flask equipped with a stirrer, thermometer, and a dropping funnel.

Cool the flask in an ice bath until the temperature of the mixture reaches 15°C.

While maintaining the temperature at approximately 15°C, add 50 g (0.50 mole) of

acetylacetone dropwise with continuous stirring over a period of about 30 minutes.

After the addition is complete, continue stirring the mixture at 15°C for one hour.

Dilute the reaction mixture with 200 ml of water to dissolve any precipitated inorganic salts.

Transfer the mixture to a 1-liter separatory funnel and extract with 125 ml of ether.

Separate the layers and extract the aqueous layer with four additional 40 ml portions of

ether.

Combine the ether extracts and wash once with a saturated sodium chloride solution.

Dry the ether solution over anhydrous potassium carbonate.

Remove the ether by distillation. The residue, a slightly yellow crystalline solid of 3,5-
dimethylpyrazole, is obtained.
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The crude product can be recrystallized from approximately 250 ml of 90–100° petroleum

ether to yield a purified product with a melting point of 107–108°C. The expected yield is 37–

39 g (77–81%).[7]

Synthesis using Hydrazine Hydrate and Acetylacetone
This method can also be employed and has been reported to produce high yields.[6]

Materials:

Hydrazine hydrate

Acetylacetone (2,4-pentanedione)

Water

Procedure:

In a reaction vessel, dissolve 11.8 g (0.20 mole of N₂H₄) of hydrazine hydrate in 40 mL of

water.

Cool the solution to 15°C.

Slowly add 20.0 g (0.20 mole) of acetylacetone to the hydrazine hydrate solution while

maintaining the temperature at 15°C.

Stir the reaction mixture for 2 hours.

The product, 3,5-dimethylpyrazole, will precipitate out of the solution.

Collect the solid product by filtration and dry.

This method has been reported to achieve a yield of up to 95%.[6]

Key Applications and Signaling Pathway Inhibition
3,5-Dimethylpyrazole is a versatile molecule with a wide range of applications stemming from

its unique chemical structure.
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Industrial and Synthetic Chemistry
Blocking Agent for Isocyanates: It is widely used as a blocking agent in the production of

polyurethane coatings and adhesives. The pyrazole group reacts with isocyanates to form a

stable adduct that deblocks at elevated temperatures, allowing for controlled curing.[4][10]

Intermediate in Organic Synthesis: It serves as a crucial building block for the synthesis of

more complex molecules, including dyes, photochemicals, and agrochemicals.[4][8]

Coordination Chemistry: 3,5-Dimethylpyrazole is a precursor to a variety of ligands, such as

tris(pyrazolyl)borate, which are important in coordination chemistry and catalysis.[5][8]

Agricultural Applications: Nitrification Inhibition
One of the most significant applications of 3,5-Dimethylpyrazole is as a nitrification inhibitor in

agriculture.[4][11] Nitrification is the biological oxidation of ammonia to nitrate, a form of

nitrogen that is more susceptible to leaching and denitrification, leading to nitrogen loss from

the soil and environmental pollution.

3,5-Dimethylpyrazole inhibits the first step of nitrification, the oxidation of ammonia to

hydroxylamine, which is catalyzed by the enzyme ammonia monooxygenase (AMO) in

ammonia-oxidizing bacteria (AOB).[11] The proposed mechanism of inhibition involves the

chelation of copper ions (Cu²⁺) which are essential cofactors for the AMO enzyme. By binding

to these copper centers, 3,5-Dimethylpyrazole deactivates the enzyme, thereby slowing down

the conversion of ammonia to nitrate.[12]
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Inhibition of Nitrification by 3,5-Dimethylpyrazole.
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Pharmaceutical Research: PDE4 Inhibition
Derivatives of 3,5-Dimethylpyrazole have been investigated as potential inhibitors of

phosphodiesterase type 4 (PDE4).[13][14] PDE4 is an enzyme that degrades cyclic adenosine

monophosphate (cAMP), a crucial second messenger involved in numerous cellular processes,

including inflammation. By inhibiting PDE4, these compounds can increase intracellular cAMP

levels, leading to anti-inflammatory effects. This has prompted research into their potential

therapeutic applications for inflammatory diseases such as asthma and chronic obstructive

pulmonary disease (COPD).[13][14]
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Mechanism of Action of 3,5-DMP Derivatives as PDE4 Inhibitors.

Conclusion
From its discovery through the innovative Knorr Pyrazole Synthesis to its diverse modern

applications, 3,5-Dimethylpyrazole has proven to be a molecule of enduring importance. Its

utility as a building block in organic synthesis, a key component in industrial processes, a tool

for sustainable agriculture, and a scaffold for pharmaceutical development highlights its

remarkable versatility. The continued exploration of 3,5-Dimethylpyrazole and its derivatives

promises to unlock new applications and further solidify its legacy in the scientific and industrial

landscapes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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